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Compound of Interest

Compound Name: 7-Nitro-1H-indazol-6-OL

Cat. No.: B15201773 Get Quote

Disclaimer: Information regarding the specific chemical "7-Nitro-1H-indazol-6-ol" is not readily

available in the public domain. This guide will focus on the closely related and well-documented

compound, 7-Nitro-1H-indazole, assuming a potential typographical error in the original query.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological activity of 7-Nitro-1H-indazole, a significant tool compound in neuroscience

research. The information is intended for researchers, scientists, and professionals in drug

development.

Core Chemical Properties
7-Nitro-1H-indazole is a heterocyclic small molecule that belongs to the indazole class,

substituted with a nitro group at the 7-position.[1][2] It is recognized for its role as a selective

inhibitor of neuronal nitric oxide synthase (nNOS).[1][2]
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Property Value Source

IUPAC Name 7-nitro-1H-indazole [1]

Molecular Formula C₇H₅N₃O₂ [1][2]

Molecular Weight 163.13 g/mol [1]

CAS Number 2942-42-9 [2]

Appearance Light cream powder/solid Thermo Fisher Scientific

Odor Odorless Thermo Fisher Scientific

Melting Point 180-182 °C ChemicalBook

Boiling Point 290.19°C (estimated) ChemicalBook

Solubility
Very faint turbidity in hot

Methanol
ChemicalBook

pKa 11.08 ± 0.40 (Predicted) ChemicalBook

XLogP3 1.8 [1]

InChI

InChI=1S/C7H5N3O2/c11-

10(12)6-3-1-2-5-4-8-9-

7(5)6/h1-4H,(H,8,9)

[1]

SMILES
C1=CC2=C(C(=C1)--INVALID-

LINK--[O-])NN=C2
[1]

Spectral Data
While specific spectral data files are not directly provided, the following techniques are

commonly used for the characterization of 7-Nitro-1H-indazole and related compounds:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

confirming the structure and purity of the compound.[3][4]

Infrared (IR) Spectroscopy: Used to identify functional groups present in the molecule.[3]

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Synthesis and Reactivity
Synthesis
A common method for the synthesis of nitro-1H-indazoles involves the cyclization of N-nitroso-

o-toluidines.[5] Another approach is the reaction of N-tosylhydrazones with nitroaromatic

compounds.[6] A specific procedure for the synthesis of 7-Nitro-1H-indazole involves the

treatment of 2-methyl-6-nitroaniline with sodium nitrite in the presence of an alkanoic acid and

a dehydrating agent at elevated temperatures.[5]

Reactivity
7-Nitro-1H-indazole can undergo reactions typical of indazoles and nitroaromatic compounds.

For instance, it can react with formaldehyde in the presence of aqueous hydrochloric acid to

form N-CH₂OH derivatives, although it is reported to be less reactive in this specific reaction

compared to other nitro-indazole isomers.[3] The nitro group can be reduced to an amino

group, which can then be further functionalized.

Biological Activity and Signaling Pathways
7-Nitro-1H-indazole is a potent and selective inhibitor of neuronal nitric oxide synthase (nNOS),

an enzyme responsible for the production of nitric oxide (NO) in neuronal tissues.[1][2] NO is a

critical signaling molecule involved in various physiological and pathological processes in the

nervous system. By inhibiting nNOS, 7-Nitro-1H-indazole can modulate these processes.

Its biological effects include:

Neuroprotection: It is investigated for its potential to protect against nerve damage caused by

excitotoxicity and neurodegenerative diseases.[2] This effect is linked to the reduction of

oxidative stress and the formation of peroxynitrite.[2]

Antinociceptive Activity: It exhibits pain-relieving properties without significantly affecting

blood pressure.[1][7]

Anxiolytic Effects: It has been shown to have anxiety-reducing properties.[1]

Anticonvulsant Activity: 7-Nitro-1H-indazole also possesses anticonvulsive effects, although

the mechanism for this may be distinct from nNOS inhibition.[2]
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Signaling Pathway of nNOS Inhibition
The primary mechanism of action of 7-Nitro-1H-indazole is the inhibition of nNOS, which

disrupts the conversion of L-arginine to L-citrulline and nitric oxide.
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Caption: Inhibition of the nNOS pathway by 7-Nitro-1H-indazole.

Experimental Protocols
Detailed experimental protocols are often proprietary or published in primary research articles.

However, a general procedure for the synthesis of 1H-indazoles from N-tosylhydrazones and

nitroaromatic compounds is as follows:

General Procedure for the Synthesis of 1H-Indazoles:[6]

To a mixture of a nitroaromatic compound (0.3 mmol), N-tosylhydrazone (0.36 mmol), and a

base (e.g., Cs₂CO₃ or NaH, 1.08 mmol) in a 10 mL Schlenk tube, add dry DMF (2.0 mL)

under a nitrogen atmosphere.

Stir the solution for the indicated time at a temperature of 60-80 °C.
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After the reaction is complete, purify the crude mixture by silica-gel column chromatography

to yield the 1H-indazole product.

Note: This is a general procedure and may require optimization for the specific synthesis of 7-

Nitro-1H-indazole.

Safety and Handling
7-Nitro-1H-indazole is considered a hazardous substance.[8]

Hazard Statements:[1]

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Measures:[8][9]

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wear protective gloves, protective clothing, eye protection, and face protection.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

First Aid:[8][9]

If swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.

If on skin: Wash with plenty of soap and water.
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

Storage:[8]

Store locked up.

Keep in a dry place.

Keep container tightly closed.

Store at temperatures below -20°C in a freezer.

Incompatible Materials:[8]

Strong oxidizing agents.

Strong acids.

Conclusion
7-Nitro-1H-indazole is a valuable research tool, particularly for studying the roles of nitric oxide

in the nervous system. Its well-characterized inhibitory action on nNOS has made it a standard

for investigating NO-mediated signaling pathways. While information on 7-Nitro-1H-indazol-6-
ol is scarce, the extensive data available for the parent compound, 7-Nitro-1H-indazole,

provides a solid foundation for researchers in the field. The synthesis of 7-Nitro-1H-indazol-6-
ol would likely involve multi-step synthetic routes, potentially starting from a suitably substituted

aniline or indazole precursor, followed by nitration and hydroxylation steps, though no specific

literature procedures have been identified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15201773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

